Dexamethasone-21-acetate

• IUPAC Name: [2-(9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl)-2-oxoethyl] acetate
• InChI: InChI=1S/C24H31FO6/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,30)20(29)12-31-14(2)26/h7-8,10,13,17-19,28,30H,5-6,9,11-12H2,1-4H3
• InChI Key: AKUJBENLRBOFTD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)O)F)C
• Molecular Formula: C24H31FO6
• DSSTOX Substance ID: DTXSID70859567
• Molecular Weight: 434.5 g/mol

Description

Dexamethasone-21-acetate is a useful research compound. Its molecular formula is C24H31FO6 and its molecular weight is 434.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dexamethasone-21-acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dexamethasone-21-acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Inhibition of Cholesterol Biosynthesis : Dexamethasone, including its acetate form, has been found to inhibit the incorporation of acetate into the sterol fraction of cells, affecting cholesterol biosynthesis. This inhibition is thought to be associated with the activity of HMG-CoA reductase, a key enzyme in cholesterol production (Melnykovych et al., 1976).

• Impact on Eating Behaviors and Macronutrient Selection : Dexamethasone-21-acetate has been shown to influence meal size, meal frequency, and macronutrient selection in rats, indicating its potential influence on metabolic processes and nutritional behaviors (Grigson et al., 1989).

• Toxicity and Systemic Effects : Studies have compared the toxicity of different dexamethasone derivatives, including dexamethasone-21-acetate, revealing various systemic histopathological changes such as lipid and glycogen infiltration of the liver and atrophy of the adrenal cortex, highlighting the need for careful consideration of side effects in therapeutic use (Borgmann et al., 1976).

• Pharmaceutical Formulations and Stability : Research has focused on incorporating dexamethasone-21-acetate in different pharmaceutical formulations, like CETETH 20-based liquid crystalline systems, to enhance drug delivery and therapeutic efficacy. Such studies often include the development of methods for quantification and analysis of the drug in new matrices, ensuring the stability and effectiveness of the formulation (Oyafuso et al., 2020).

• Ocular Applications : Dexamethasone-21-acetate has been investigated for its effects on ocular tissues and is used in treating eye conditions due to its anti-inflammatory properties. Studies have shown its effect on inhibiting corneal wound healing, which is valuable in understanding and managing post-surgical healing processes and treatments (McDonald et al., 1970).

• Endocrine and Metabolic Effects : Investigations have been conducted on the systemic endocrine effects of dexamethasone-21-acetate, such as its impact on insulin sensitivity and recovery post-treatment in animals, providing insights into its broader metabolic impacts and considerations for use in metabolic disorders (Brennan & Urschel, 2014).

• Use in Implantable Medical Devices : The compound has been used in implantable medical devices like the Eversense Continuous Glucose Monitoring System to decrease inflammation and improve outcomes. Studies have focused on characterizing the potential user risk to dexamethasone-21-acetate exposure and have generally found it to be safe in such applications (Kelley et al., 2018).